Cas no 107485-65-4 (Benzamide,2-bromo-6-nitro-)

• Product Name: Benzamide,2-bromo-6-nitro-
• CAS No: 107485-65-4
• MF: C₇H₅BrN₂O₃
• MW: 245.030200719833
• CID: 220208
• PubChem ID: 86280
• Update Time: 2025-04-19

Benzamide,2-bromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-bromo-6-nitro-
• 2-bromo-6-nitrobenzamide
• Benzamide, 2-bromo-6-nitro-
• DTXSID90148061
• 107485-65-4

• Inchi： 1S/C7H5BrN2O3/c8-4-2-1-3-5(10(12)13)6(4)7(9)11/h1-3H,(H2,9,11)
• InChI Key： ZKDRYFJBCUTOHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.94835
• Monoisotopic Mass: 243.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 86.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives